Cas no 1805468-12-5 (Methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate)

• Product Name: Methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate
• CAS No: 1805468-12-5
• MF: C₁₁H₆F₆O₃
• MW: 300.153964519501
• CID: 4963945
• Update Time: 2025-10-23

Methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate

• Inchi： 1S/C11H6F6O3/c1-20-9(19)8-5(4-18)6(10(12,13)14)2-3-7(8)11(15,16)17/h2-4H,1H3
• InChI Key： ORBRAEGZIIXXOC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=O)C=1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 300.02211302 g/mol
• Monoisotopic Mass: 300.02211302 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.4
• Molecular Weight: 300.15

Additional information on Methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate

Methyl 3,6-Bis(trifluoromethyl)-2-Formylbenzoate: A Comprehensive Overview

Methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate, also known by its CAS number 1805468-12-5, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with two trifluoromethyl groups at the 3 and 6 positions, along with a formyl group at the 2 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Friedel-Crafts acylation or directed metallation strategies. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to streamline the synthesis process and enhance the overall efficiency.

The electronic properties of this compound are particularly noteworthy due to the presence of electron-withdrawing trifluoromethyl groups. These groups significantly influence the reactivity of the molecule, making it an excellent candidate for applications in electroluminescent materials and organic semiconductors. Recent research has demonstrated that incorporating methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate into polymer blends can enhance their thermal stability and mechanical properties, which is crucial for high-performance applications in electronics and aerospace industries.

In addition to its material science applications, this compound has also found utility in medicinal chemistry. The formyl group at the 2 position provides a versatile site for further functionalization, enabling the design of bioactive molecules with potential therapeutic applications. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, paving the way for future drug development.

The environmental impact of methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate has also been a topic of recent research. Scientists have investigated its biodegradation pathways under various conditions and have developed strategies to minimize its environmental footprint. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, methyl 3,6-bis(trifluoromethyl)-2-formylbenzoate (CAS No. 1805468-12-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and properties continue to drive innovative research and development in areas ranging from materials science to medicinal chemistry. As advancements in synthetic methodologies and application-specific modifications progress, this compound is poised to play an even more significant role in shaping future technologies.